Cas no 54027-57-5 (Pyridinium, 3-(aminocarbonyl)-1-(1,1-dimethylethyl)-, chloride)

• Product Name: Pyridinium, 3-(aminocarbonyl)-1-(1,1-dimethylethyl)-, chloride
• CAS No: 54027-57-5
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 355802
• PubChem ID: 12791790
• Update Time: 2025-04-19

Pyridinium, 3-(aminocarbonyl)-1-(1,1-dimethylethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-(aminocarbonyl)-1-(1,1-dimethylethyl)-, chloride
• 1-tert-butylpyridin-1-ium-3-carboxamide,chloride
• 54027-57-5
• DTXSID20509984
• 1-tert-Butyl-3-carbamoylpyridin-1-ium chloride

• Inchi： 1S/C10H14N2O.ClH/c1-10(2,3)12-6-4-5-8(7-12)9(11)13;/h4-7H,1-3H3,(H-,11,13);1H
• InChI Key： VLRBGKXFALKLIN-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C1=CC=C[N+](=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 198.97
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 43.25